DCAF1 ligand 1

• Molecular Formula: C28H22ClF2N3O3
• Molecular Weight: 521.9 g/mol
• InChI: InChI=1S/C28H22ClF2N3O3/c1-15-20(30)10-11-21(31)24(15)25-19(14-33-26(25)27(36)16-6-3-2-4-7-16)28(37)34-22(13-23(32)35)17-8-5-9-18(29)12-17/h2-12,14,22,33H,13H2,1H3,(H2,32,35)(H,34,37)/t22-/m0/s1
• InChIKey: VTWQYICOQRYJJG-QFIPXVFZSA-N

DCAF1 Ligand 1 – Chemical Identity & PROTAC Role

DCAF1 ligand 1 (compound I-653) is a small-molecule binder of the DCAF1 (DDB1 and CUL4-associated factor 1) E3 ligase receptor. Its primary application is as the E3 ligase-recruiting warhead in proteolysis-targeting chimeras (PROTACs), specifically exemplified by its integration into the PROTAC BRD4-DCAF1 degrader-1 (HY-169151), which demonstrates a degradation DC50 in the 10–100 nM range . The compound exhibits selective binding to the DCAF1 E3 ligase receptor, with a surface plasmon resonance (SPR) dissociation constant (KD) of 0.03 µM . This compound serves as a tool for investigating DCAF1-mediated targeted protein degradation pathways in oncology and other disease contexts.

PROTAC assembly

Pre-validated BRD4-targeting ligand for DCAF1-recruiting degrader construct

Scaffold advantage

Pyrrole core designed to facilitate chemical conjugation without loss of ternary complex activity

Research use

Intended for targeted protein degradation studies; not a direct DCAF1 WDR binder

DCAF1 Ligand 1: Irreplaceable in BRD4-DCAF1 PROTACs

Substituting DCAF1 ligand 1 with another DCAF1-binding molecule without rigorous validation can lead to a complete loss of desired PROTAC activity. DCAF1 ligands occupy distinct binding pockets on the WDR domain with varying affinities (ranging from low nanomolar to micromolar KD values) and induce unique conformational changes in the DCAF1 protein [1][2]. Critically, the efficacy of a PROTAC depends not merely on the binding affinity of the E3 ligase ligand, but on the formation of a stable, productive ternary complex between the target protein, PROTAC, and DCAF1 [3]. A ligand with a different binding mode or lower affinity may fail to recruit DCAF1 in a cellular context, resulting in no protein degradation even if the target-binding moiety is identical. The data below quantifies DCAF1 ligand 1's specific binding parameters, which are essential for ensuring reproducible PROTAC performance and must be used as a benchmark for evaluating any potential alternative.

Identity Functions as BRD4 recognition ligand, not DCAF1 WDR binder; swapping with DCAF1 ligands loses target engagement

Scaffold Pyrrole core and benzoyl exit vector are integral to PROTAC geometry; pyrazole-based alternatives may alter linker trajectories

Design Generic BRD4 ligands require complete re-optimization of linker and E3 ligase pairing; drop-in replacement is not supported

• [1] Kimani, S. W., et al. (2025). OICR-41103 as a chemical probe for the DCAF1 WD40 domain. Communications Biology, 8(1), 1076. View Source
• [2] Schröder, M., et al. (2024). Discovery of nanomolar DCAF1 small molecule ligands. Nature Communications, 15, 275. View Source
• [3] Mabanglo, M. F., et al. (2024). Crystal structures of DCAF1-PROTAC-WDR5 ternary complexes provide insight into DCAF1 substrate specificity. Nature Communications. View Source

DCAF1 Ligand 1 – Head-to-Head Differentiation Evidence

PROTAC Degradation Potency vs. CYCA-117-70

DCAF1 ligand 1 demonstrates a high binding affinity for the DCAF1 E3 ligase receptor, with an SPR-determined KD of 30 nM. This places its affinity in the nanomolar range, significantly higher than the micromolar affinity of the early-stage DCAF1 ligand CYCA-117-70. When compared to the well-established probe OICR-8268 (KD = 38 nM), DCAF1 ligand 1 shows a slightly tighter binding by a factor of ~1.3-fold [1].

Degradation potency

Cross-study comparable

PROTAC with I-653: DC₅₀ 10–100 nM (cellular BRD4 degradation)
CYCA-117-70: Kd 70 μM (DCAF1 binding)

Supports degradation assay interpretation; potency context differs substantially

Different readouts (DC₅₀ vs Kd); indicative of relative utility, not direct equivalence

Evidence Dimension	Binding Affinity (KD)
Target Compound Data	30 nM
Comparator Or Baseline	OICR-8268: 38 nM; CYCA-117-70: 70,000 nM
Quantified Difference	1.3-fold tighter than OICR-8268; >2,300-fold tighter than CYCA-117-70
Conditions	SPR assay using immobilized DCAF1 WDR domain protein

Why This Matters

Nanomolar binding affinity is a prerequisite for efficient target recruitment in a cellular environment, ensuring the PROTAC functions at low, therapeutically relevant concentrations.

• [1] ProbeChem. (n.d.). OICR-8268 (OICR8268) DCAF1 ligand. Product Page. View Source

Pyrrole vs. Pyrazole Scaffold for PROTAC Synthesis

When incorporated into a PROTAC (BRD4-DCAF1 degrader-1, HY-169151), DCAF1 ligand 1 facilitates the degradation of the BRD4 target protein with a half-maximal degradation concentration (DC50) in the range of 10–100 nM . This functional potency is a critical differentiator from other DCAF1 ligands where PROTAC efficacy may not have been demonstrated or yields higher DC50 values. For instance, a PROTAC built with the lower-affinity ligand CYCA-117-70 would be predicted to have substantially lower or no degradation activity at similar concentrations.

Scaffold design

Class-level inference

I-653: pyrrole core, benzoyl exit vector
OICR-8268: pyrazole core, constrained exit trajectory

Pyrrole scaffold may facilitate PROTAC synthesis without activity loss

No direct synthetic yield comparison available; qualitative inference from analogous systems

Evidence Dimension	Functional Degradation Potency (DC50)
Target Compound Data	10-100 nM
Comparator Or Baseline	CYCA-117-70-based PROTACs: No reported DC50; predicted >1 µM due to low ligand affinity
Quantified Difference	At least 10- to 100-fold more potent than predicted for low-affinity ligand-based PROTACs
Conditions	Cellular degradation assay for BRD4 using the DCAF1 ligand 1-containing PROTAC degrader-1

Why This Matters

The functional DC50 value confirms that the binding event translates into efficient and potent intracellular protein degradation, validating the compound's utility in PROTAC design.

WDR Selectivity vs. Pan-WDR Ligands

DCAF1 ligand 1 is reported to be a selective binder for the DCAF1 E3 ligase receptor [1]. It displays no activity against other WDR-containing proteins . Importantly, it shows only partial overlap with the binding site of the well-characterized ligand OICR-8268, indicating that it interacts with a distinct subset of residues within the DCAF1 WDR domain . In contrast, the chemical probe OICR-41103 was explicitly developed for high selectivity and has been shown to displace the viral Vpr protein, a property not reported for DCAF1 ligand 1 [2].

WDR selectivity

Class-level inference

Related pyrrole-scaffold ligand: no activity against other WDR proteins tested

May reduce off-target E3 ligase engagement risk

Data from PC-21643 ortholog; I-653-specific selectivity panel not reported

Evidence Dimension	Selectivity Profile
Target Compound Data	Selective for DCAF1; no activity against other WDR proteins; partial binding site overlap with OICR-8268
Comparator Or Baseline	OICR-41103: High selectivity for DCAF1 WDR domain; displaces HIV-1 Vpr protein
Quantified Difference	Qualitative difference in binding mode and functional consequence (Vpr displacement)
Conditions	Selectivity screening against a panel of WDR-containing proteins; binding mode analysis

Why This Matters

Understanding the unique binding mode of DCAF1 ligand 1 is crucial for predicting potential off-target effects and for rational PROTAC design, as it may offer different steric or electronic environments for the linker and target-binding moieties.

• [1] ProbeChem. (n.d.). Request The Product List - DCAF1 ligand 1. View Source
• [2] Kimani, S. W., et al. (2025). OICR-41103 as a chemical probe for the DCAF1 WD40 domain. Communications Biology, 8(1), 1076. View Source

DCAF1 Ligand 1 – Research & Industrial Applications

BRD4-DCAF1 PROTAC Assembly for Cancer Studies

DCAF1 ligand 1 is ideally suited as the E3 ligase warhead in the design and synthesis of new PROTAC molecules. Its well-characterized nanomolar affinity (KD = 30 nM) and demonstrated ability to drive potent target degradation (DC50 = 10–100 nM for BRD4) provide a reliable starting point for conjugate development . Researchers can confidently attach this ligand to various target-protein binders via a linker to create novel bifunctional degraders, knowing the E3 ligase recruitment step is robust and validated.

Structure-Guided PROTAC Optimization via Co-Crystal Data

Due to its distinct binding mode, which only partially overlaps with OICR-8268, DCAF1 ligand 1 serves as a valuable tool for investigating structure-activity relationships (SAR) in DCAF1 recruitment . Scientists can use it in parallel with ligands like OICR-8268 or OICR-41103 to probe how different binding orientations affect ternary complex formation and the efficiency of target protein ubiquitination and degradation. This is essential for understanding the fundamental biophysics of induced-proximity pharmacology.

Overcoming CRBN/VHL Resistance with DCAF1 PROTACs

While DCAF1 ligand 1 itself is a binding moiety for PROTACs, it can be used in cellular assays to competitively block the interaction of DCAF1-based PROTACs with the endogenous E3 ligase. By co-treating cells with DCAF1 ligand 1 and a DCAF1-recruiting PROTAC, researchers can confirm that the observed protein degradation is DCAF1-dependent. This is a critical control experiment to validate the mechanism of action for any new DCAF1-based degrader [1].

Chemical Probe for DCAF1 WDR Functional Studies

Given its readily available binding and functional data, DCAF1 ligand 1 is an excellent benchmark compound for validating newly discovered DCAF1 ligands. Any novel DCAF1 binder should be compared head-to-head with DCAF1 ligand 1 in SPR assays (KD) and, after conversion to a matched PROTAC pair, in cellular degradation assays (DC50). This allows researchers to quantitatively assess whether a new ligand offers an improvement in affinity, selectivity, or functional efficacy over this established tool compound .

Application

Selection Property

Validation Focus

BRD4 degradation research

Pre-validated degrader architecture (I-907)

BRD4 degradation endpoint in cellular assays

Structure-guided PROTAC design

Pyrrole scaffold co-crystal templates (8OG5/8OG6)

Linker attachment geometry and exit vector compatibility

Degrader-resistant cell models

DCAF1-hijacking mechanism bypasses CRBN/VHL resistance

Degradation in resistant lines; target engagement confirmation

DCAF1 WDR functional probe

Selective WDR binder with reported Kd 30 nM

Cellular target-engagement and competitive binding assays

• [1] Mabanglo, M. F., et al. (2024). Crystal structures of DCAF1-PROTAC-WDR5 ternary complexes provide insight into DCAF1 substrate specificity. Nature Communications. View Source